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Compound of Interest

Compound Name: 2-Bromo-N-propylacetamide

CAS No.: 5395-67-5

Cat. No.: B1360414

Get Quote

2-Bromo-N-propylacetamide is a valuable research chemical employed in various

applications, including as a tool for protein modification and labeling studies.[1][2] Its utility

stems from the reactive α-bromoamide functional group. This same reactivity, however,

classifies the compound as a potent alkylating agent, a class of substances known for their

ability to form covalent bonds with nucleophilic functional groups in biological macromolecules.

[3] This mechanism is the root cause of its significant health hazards, as alkylation of DNA and

proteins can lead to cytotoxic, mutagenic, and potentially carcinogenic effects.[4][5][6]

This guide provides a comprehensive framework for the safe handling, use, and disposal of 2-
Bromo-N-propylacetamide. It is designed for researchers, scientists, and drug development

professionals who may handle this or structurally similar compounds. The protocols and

precautions described herein are based on the principle of minimizing exposure to the lowest

reasonably achievable level (ALARA) due to the compound's inherent reactivity and the lack of

extensive, specific toxicological data.

Section 1: Compound Profile and Hazard Overview
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A clear understanding of the compound's basic properties and official hazard classifications is

the foundation of a robust safety protocol.

Chemical Identity and Physicochemical Properties
While extensive experimental data for 2-Bromo-N-propylacetamide is not readily available,

the following table summarizes its identity and key computed physicochemical properties. The

absence of experimental data underscores the need for a cautious approach.

Property Value Source

IUPAC Name 2-bromo-N-propylacetamide [7]

Synonyms
N-Propylbromoacetamide,

NSC-4100
[2][7]

CAS Number 5395-67-5 [2][7]

Molecular Formula C₅H₁₀BrNO [1][2][7]

Molecular Weight 180.04 g/mol [1][2][7]

Appearance Solid (presumed) Inferred

Melting Point No data available

Boiling Point No data available

Solubility No data available

XLogP3 (Computed) 0.9 [4][7]

GHS Hazard Classification
2-Bromo-N-propylacetamide is classified as hazardous under the Globally Harmonized

System (GHS). Researchers must be intimately familiar with these classifications and the

corresponding precautions.
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GHS Classification Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation

(Category 1)

H318: Causes serious

eye damage
Danger

STOT - Single

Exposure (Category

3)

H335: May cause

respiratory irritation
Warning

(Source: PubChem)[7]

Section 2: Toxicological Profile and Routes of
Exposure
The primary toxicological concern is the compound's ability to act as an alkylating agent.[3]

There is no established safe level of exposure for many such compounds.[4]

Dermal Contact: Skin is a primary route of exposure. Due to its irritant properties and

potential for absorption, any skin contact can lead to local irritation and systemic toxicity.[7]

Contaminated personal protective equipment (PPE), particularly gloves, can be a significant

source of exposure if not managed correctly.

Inhalation: As a solid, the primary inhalation risk is from dust or aerosols generated during

handling (e.g., weighing, transferring). Inhalation may cause severe irritation to the

respiratory tract.[7]

Ocular Exposure: The compound is classified as causing serious eye damage.[7] Direct

contact with dust or splashes can result in severe, potentially irreversible, injury.
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Ingestion: Ingestion is harmful and can occur through the transfer of the chemical from

contaminated hands to the mouth.[7] Strict personal hygiene practices are mandatory.

While specific data on carcinogenicity and mutagenicity for this compound are absent, its

mechanism as an alkylating agent suggests these are significant potential long-term effects.

Many alkylating agents are considered known or suspected carcinogens.[4]

Section 3: Chemical Reactivity and Incompatibilities
The α-bromoamide moiety is highly susceptible to nucleophilic substitution (S_N2) reactions.

This reactivity dictates its handling and storage requirements.

Reactivity: The bromine atom is a good leaving group, activated by the adjacent carbonyl

group. This makes the α-carbon highly electrophilic and reactive toward a wide range of

nucleophiles.

Incompatible Materials: To prevent uncontrolled reactions and degradation, avoid contact

with:

Strong Bases (e.g., hydroxides, alkoxides): Can promote elimination reactions or

hydrolysis of the amide bond.

Strong Oxidizing Agents: May lead to vigorous, exothermic reactions.

Nucleophiles (e.g., amines, thiols, azides): Will readily displace the bromide, leading to the

formation of new products. This is the basis of its intended reactivity in research but must

be controlled.

Strong Acids: Can catalyze hydrolysis of the amide bond.

Conditions to Avoid:

High Temperatures: Thermal decomposition may release toxic fumes such as hydrogen

bromide and nitrogen oxides.

Moisture: May lead to slow hydrolysis.
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Hazardous Decomposition Products: Upon combustion or thermal decomposition, it may

produce carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen bromide

gas.

Section 4: Exposure Control and Personal
Protective Equipment (PPE)
Given the hazardous nature of this compound and the lack of established Occupational

Exposure Limits (OELs), a multi-layered approach to exposure control is required, combining

engineering controls and rigorous PPE protocols.

Engineering Controls
Chemical Fume Hood: All work involving the handling of solid 2-Bromo-N-propylacetamide
or its solutions must be performed inside a certified chemical fume hood to control exposure

to dust and vapors.

Designated Area: Establish a designated area within the lab specifically for working with this

and other potent compounds. This area should be clearly marked, and access should be

restricted.

Safety Equipment: An eyewash station and safety shower must be immediately accessible in

the work area.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected and used correctly.
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PPE Type Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Provides a barrier against

dermal contact. Double-gloving

provides additional protection

against tears and

contamination during doffing.

Gloves must be changed

immediately if contamination is

suspected.

Eye Protection
Chemical safety goggles and a

full-face shield

Goggles protect against dust

and splashes. A face shield

provides an additional layer of

protection for the entire face.

Body Protection

A buttoned lab coat (preferably

non-flammable) with tight-

fitting cuffs. A disposable

chemical-resistant apron is

also recommended.

Protects skin and personal

clothing from contamination.

Respiratory

Not typically required if work is

performed within a certified

chemical fume hood. For spill

cleanup or if there is a risk of

aerosolization outside a hood,

a NIOSH-approved respirator

with P100 (particulate)

cartridges is necessary.

Ensures protection from

inhalation of hazardous dust.

PPE Workflow Diagram
Properly donning and doffing PPE is critical to prevent cross-contamination.
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Donning PPE (Clean Area) Doffing PPE (At Exit of Work Area)

1. Lab Coat / Apron 2. First Pair of Gloves 3. Goggles & Face Shield 4. Second Pair of Gloves
(over cuffs)

1. Remove Outer Gloves
(turn inside out)

 Work
Performed 2. Remove Face Shield & Goggles 3. Remove Lab Coat / Apron

(roll away from body) 4. Remove Inner Gloves 5. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for donning and doffing PPE.

Section 5: Standard Operating Procedures for Safe
Handling
This protocol outlines the step-by-step process for handling the solid compound.

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Cover the work surface within the hood with disposable absorbent bench paper.

Assemble all necessary equipment (spatulas, weigh boats, glassware, solvent) inside the

hood before retrieving the chemical.

Don all required PPE as described in Section 4.

Weighing and Transfer:

Retrieve the container of 2-Bromo-N-propylacetamide and place it inside the fume hood.

Allow the container to equilibrate to room temperature before opening to prevent moisture

condensation.

Carefully open the container. Avoid creating dust by using slow, deliberate movements.
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Use a dedicated spatula to transfer the desired amount of solid to a tared weigh boat or

directly into the reaction vessel.

Securely close the primary container immediately after dispensing.

Dissolution and Reaction:

If making a solution, add the solvent to the vessel containing the solid. Do not add the

solid to the solvent, as this can increase the risk of splashing and dust generation.

Ensure dissolution is complete before proceeding with the reaction.

When adding the compound or its solution to a reaction mixture, do so slowly and carefully

to avoid splashes.

Post-Handling:

Decontaminate any non-disposable equipment (e.g., spatulas) that came into contact with

the chemical using a suitable solution (see Section 7).

Wipe down the work surface inside the fume hood with a decontaminating solution.

Collect all disposable items (gloves, bench paper, weigh boats) in a dedicated, sealed

hazardous waste bag located inside the fume hood.

Doff PPE according to the prescribed procedure.

Wash hands thoroughly with soap and water.

Section 6: Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

Exposure Response
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[6] Seek immediate medical attention.
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Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Use an eyewash station.[6] Remove contact lenses if possible. Seek immediate

medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention immediately and provide the Safety Data Sheet (SDS) to medical personnel.

Spill Response
Small Spill (inside a fume hood):

Alert others in the area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial spill pillows).

Carefully scoop the absorbed material into a labeled hazardous waste container.

Decontaminate the spill area using one of the solutions in Section 7, followed by a final

wipe with 70% ethanol.

Large Spill (or any spill outside a fume hood):

Evacuate the immediate area and alert others.

If the substance is volatile or dusty, evacuate the entire lab and close the doors.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team immediately.

Do not attempt to clean up a large spill without specialized training and equipment.

Emergency Response Workflow
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Exposure Path

Spill Path

Incident Occurs
(Spill or Exposure)

Personal Exposure?

Chemical Spill?

No

Skin/Eye Contact:
Flush with water for 15+ min

Yes

Spill Inside Hood
& Contained?

Yes

Seek Immediate
Medical Attention

Inhalation:
Move to fresh air

Contain & Clean Spill
per SOP (Section 6.2)

Yes

EVACUATE AREA
Call EHS/Emergency

No

Decontaminate Area
& Dispose of Waste

Click to download full resolution via product page

Caption: Emergency response decision tree.
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Section 7: Waste Management and Disposal
Proper disposal is a critical final step in the safe handling lifecycle. All waste containing 2-
Bromo-N-propylacetamide must be treated as hazardous.

Waste Segregation
Solid Waste: All contaminated disposable items (gloves, bench pads, weigh boats, paper

towels) must be collected in a clearly labeled, sealed, and puncture-resistant hazardous

waste container.

Liquid Waste: Unused solutions and reaction mixtures should be collected in a compatible,

sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste

streams.

Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps

container.

Decontamination of Surfaces and Equipment
Decontamination involves both physically removing the agent and chemically deactivating it.

Studies on decontaminating hazardous drugs provide effective protocols.

Decontamination Solution Procedure Efficacy Notes

1. Surfactant/Alcohol Solution

A solution of sodium dodecyl

sulfate (SDS) in 70-80%

isopropanol or ethanol.

Effective at physically

removing and solubilizing

chemical residues.

2. Oxidizing Agent

0.5% - 2% Sodium

Hypochlorite (bleach), followed

by a neutralizing agent like

sodium thiosulfate.

Highly effective at chemical

degradation of many

hazardous drugs. Caution:

Corrosive to stainless steel;

must be neutralized and rinsed

thoroughly.

Recommended Decontamination Protocol:
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Initial Removal: Perform an initial wipe of the contaminated surface or equipment with a wipe

dampened with a surfactant/alcohol solution (e.g., SDS in 70% isopropanol). This removes

the bulk of the contamination.

Chemical Deactivation: Wipe the area with a solution of 2% sodium hypochlorite. Allow a

contact time of 5-10 minutes.

Neutralization & Rinsing: Wipe the area with a sterile wipe dampened with a sodium

thiosulfate solution to neutralize the bleach, followed by a wipe with sterile water to rinse.

Final Disinfection: Perform a final wipe with 70% ethanol or isopropanol.

Final Disposal
All collected hazardous waste must be disposed of through your institution's certified

hazardous waste management program. Do not pour any waste containing this chemical down

the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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